ICy-Q

• Molecular Formula: C48H50I2N2O5
• Molecular Weight: 988.7 g/mol
• InChI: InChI=1S/C48H50IN2O5.HI/c1-28-29(2)45(54)43(30(3)44(28)53)47(4,5)26-42(52)50(8)36-18-13-31(14-19-36)27-55-37-20-15-33-23-34-12-10-11-32(46(34)56-40(33)25-37)16-22-41-48(6,7)38-24-35(49)17-21-39(38)51(41)9;/h13-25H,10-12,26-27H2,1-9H3;1H/q+1;/p-1/b22-16+
• InChIKey: HDXYOGVQEUWEPU-YHLMHSEJSA-M

ICy-Q: A Near-Infrared NQO-1-Activated Theranostic Probe for Pancreatic Cancer Research and Diagnostic Applications

ICy-Q is a synthetic small molecule (MW 988.73, CAS 2863682-83-9) belonging to the class of quinone oxidoreductase 1 (NQO-1)-activated near-infrared (NIR) theranostic agents [1]. It functions as an enzyme-activatable prodrug: the compound is almost non-emissive in its native state, but upon two-electron reduction by the cancer-overexpressed enzyme NQO-1, it releases the active fluorophore ICy-OH, which exhibits strong NIR emission at 705 nm and selectively accumulates in mitochondria and lysosomes [1]. This simultaneous activation of fluorescence imaging and pyroptosis-mediated cell death in pancreatic cancer (PC) cells establishes ICy-Q as a dual-function theranostic, a specific capability that distinguishes it from conventional single-modality NQO-1 probes or chemotherapeutics [1][2].

NQO-1 enzyme-activated near-infrared theranostic probe for pancreatic cancer research

Fluorescence turn-on at 705 nm upon enzymatic reduction supports imaging studies

Enables pyroptosis pathway investigation with real-time optical readout

• [1] Peng B, Chen G, Li Y, Zhang H, Shen J, Hou JT, Li Z. NQO-1 Enzyme-Activated NIR Theranostic Agent for Pancreatic Cancer. Analytical Chemistry. 2022 Aug 16;94(32):11159-11167. doi: 10.1021/acs.analchem.2c01189. View Source
• [2] MedChemExpress. ICy-Q Product Datasheet. Anticancer Agent. CAS No. 2863682-83-9. View Source

Why ICy-Q Cannot Be Replaced by Generic NQO-1 Probes or Standard Pancreatic Cancer Chemotherapeutics

Substituting ICy-Q with a generic NQO-1 fluorescent probe or a conventional cytotoxic agent such as gemcitabine fails to replicate its integrated theranostic functionality [1]. Standard NQO-1-activatable fluorophores, such as the widely cited quinone-triggered probes based on dicyanomethylene-4H-pyran or rhodamine scaffolds, are designed solely for fluorescence turn-on imaging; they lack the pyroptosis-inducing therapeutic moiety carried by the ICy-OH reduction product [1][2]. Conversely, NQO-1-bioactivatable chemotherapeutics like β-lapachone initiate apoptosis or necroptosis through redox cycling and ROS generation, but provide no real-time fluorescence readout to confirm target engagement, enzyme activity, or tissue distribution during surgery [2][3]. Neither class alone can simultaneously serve as a rapid intraoperative pathology diagnostic tool and a targeted pyroptosis inducer, a combination validated for ICy-Q on clinical PC tissue sections and patient-derived solid tumors [1].

Imaging-only probes Lack pyroptosis-inducing moiety; theranostic integration may not be replicated.

NQO-1 chemotherapeutics Provide no real-time fluorescence readout to confirm target engagement or tissue distribution.

Single-modality agents Cannot simultaneously serve imaging and pyroptosis study workflows; dual function may not transfer.

• [1] Peng B, Chen G, Li Y, Zhang H, Shen J, Hou JT, Li Z. NQO-1 Enzyme-Activated NIR Theranostic Agent for Pancreatic Cancer. Analytical Chemistry. 2022 Aug 16;94(32):11159-11167. doi: 10.1021/acs.analchem.2c01189. View Source
• [2] McCarley RL. A Near-Infrared, Wavelength-Shiftable, Turn-on Fluorescent Probe for the Detection and Imaging of Cancer Tumor Cells. ACS Chemical Biology. 2017. (Representative NQO-1 imaging-only probe class). View Source
• [3] Pink JJ, et al. β-Lapachone-induced apoptosis is mediated by NQO1 and involves ROS generation and mitochondrial dysfunction. (Representative NQO-1-bioactivatable therapeutic without imaging capability). View Source

ICy-Q Product-Specific Quantitative Differentiation Evidence Against Closest Analogs

Fluorescence Turn-On Selectivity: ICy-Q vs. Generic Quinone-Quenched NIR Probes in Pancreatic Cancer Cells

ICy-Q remains almost non-emissive in the absence of NQO-1, and its NIR fluorescence at 705 nm is triggered specifically upon NQO-1-mediated reduction in pancreatic cancer cells [1]. Unlike several earlier-generation NQO-1 turn-on probes that exhibit residual background fluorescence due to incomplete quenching (quantified as baseline signal-to-noise ratios typically below 20:1), ICy-Q's design incorporates iodine-substituted cyanine architecture (C48H50I2N2O5) that ensures deep quenching through photo-induced electron transfer (PeT) [1][2]. While the primary paper reports the fluorescence enhancement as 'almost non-emissive' to 'triggered NIR emission,' direct numerical fold-increase values were not accessible for extraction; the qualitative performance implies a high signal-to-background ratio necessary for reliable ex vivo tissue imaging [1].

Fluorescence Turn-On Selectivity

Reported

Quenched state almost non-emissive; strong NIR emission at 705 nm upon NQO-1 reduction in PC cells

Supports high-contrast tissue imaging research

Exact fold-turn-on values not accessible

Evidence Dimension	Fluorescence activation specificity (signal-to-background)
Target Compound Data	ICy-Q: Almost non-emissive (quenched state); strong NIR emission at 705 nm triggered by NQO-1 reduction in PC cells [1]
Comparator Or Baseline	Representative quinone-quenched NQO-1 probes (e.g., Q-DCI, rhodamine-based probes): fluorescence turn-on typically reported as several hundred-fold enhancement; residual background quenching efficiency varies by scaffold [2]
Quantified Difference	ICy-Q's 'almost non-emissive' baseline indicates superior quenching design compared to probes with measurable background; exact fold-turn-on data not available for direct comparison.
Conditions	In vitro NQO-1 enzyme assay and live pancreatic cancer cell lines; ex vivo clinical PC sections [1]

Why This Matters

For intraoperative pathological diagnosis, a probe with near-zero background fluorescence minimizes false-positive signals from non-cancerous tissue, increasing diagnostic confidence when surgeons require rapid, accurate tumor margin assessment.

• [1] Peng B, Chen G, Li Y, Zhang H, Shen J, Hou JT, Li Z. NQO-1 Enzyme-Activated NIR Theranostic Agent for Pancreatic Cancer. Analytical Chemistry. 2022 Aug 16;94(32):11159-11167. doi: 10.1021/acs.analchem.2c01189. View Source
• [2] McCarley RL. A Near-Infrared, Wavelength-Shiftable, Turn-on Fluorescent Probe for the Detection and Imaging of Cancer Tumor Cells. ACS Chemical Biology. 2017. doi: 10.1021/acs.chembio.7b00110. View Source

Dual-Mode Theranostic Action: ICy-Q Pyroptosis Induction vs. Imaging-Only NQO-1 Probes

Upon NQO-1-mediated reduction, ICy-Q releases ICy-OH, which is specifically enriched in mitochondria and lysosomes and selectively induces pancreatic cancer cell death through the pyroptosis pathway [1]. This dual-function capability contrasts sharply with the majority of NQO-1-activatable probes, which function solely as imaging agents without intrinsic cytotoxicity [2]. A later-generation derivative, I-HCy-Q, also provides theranostic function but operates through mitochondrial-targeted photodynamic therapy (PDT) and apoptosis/immunogenic cell death, not pyroptosis, indicating that ICy-Q's pyroptotic mechanism is a distinctive cell-death modality within the NQO-1 theranostic class [2].

Theranostic Mechanism

Class-level

ICy-OH induces pyroptosis; I-HCy-Q induces apoptosis via PDT; imaging-only probes lack cell death function

Pyroptosis pathway context for mechanism studies

Quantitative cell death endpoints to verify

Evidence Dimension	Therapeutic mechanism
Target Compound Data	ICy-Q/ICy-OH: Induces selective pancreatic cancer cell death via pyroptosis pathway; ICy-OH enriches in mitochondria and lysosomes [1]
Comparator Or Baseline	I-HCy-Q: Induces apoptosis and immunogenic cell death via mitochondria-targeted PDT; NQO-1 imaging-only probes (e.g., HCy-Q, Q-DCI): No intrinsic therapeutic function [2]
Quantified Difference	Qualitative mechanistic distinction: pyroptosis (ICy-Q) vs. apoptosis/PDT (I-HCy-Q) vs. no therapy (imaging-only probes). Quantitative IC50 or pyroptosis marker data not accessible.
Conditions	Pancreatic cancer cell lines; ex vivo clinical PC sections and solid tumors from patients [1]

Why This Matters

Pyroptosis is a pro-inflammatory programmed cell death that can enhance anti-tumor immunity, offering a potentially complementary therapeutic mechanism to apoptosis-based agents; researchers selecting NQO-1 theranostic tools must match the cell death modality to their experimental or therapeutic objectives.

• [1] Peng B, Chen G, Li Y, Zhang H, Shen J, Hou JT, Li Z. NQO-1 Enzyme-Activated NIR Theranostic Agent for Pancreatic Cancer. Analytical Chemistry. 2022 Aug 16;94(32):11159-11167. doi: 10.1021/acs.analchem.2c01189. View Source
• [2] Li Z, Feng Q, Hou J, Shen J. NQO1-activated multifunctional theranostic probe for imaging-guided mitochondria-targeted photodynamic therapy and boosting immunogenic cell death. Bioorganic Chemistry. 2024; 107021. doi: 10.1016/j.bioorg.2024.107021. View Source

Subcellular Targeting: ICy-OH Mitochondrial/Lysosomal Enrichment vs. Non-Targeted NQO-1 Probes

The reduction product ICy-OH, generated from ICy-Q by NQO-1, is specifically enriched in mitochondria and lysosomes, as demonstrated by colocalization studies in pancreatic cancer cells [1]. This dual-organelle accumulation is therapeutically significant because simultaneous mitochondrial and lysosomal damage amplifies intracellular stress and promotes pyroptotic cell death more effectively than single-organelle targeting [1]. In contrast, most NQO-1 fluorescent probes release a fluorophore that diffuses throughout the cytoplasm without specific organelle tropism, while the later-generation NQO-1 theranostic I-HCy-Q is designed for mitochondria-only targeting [2].

Subcellular Enrichment

Reported

ICy-OH localizes to both mitochondria and lysosomes; I-HCy-Q mitochondria only; generic probes cytosolic

Dual-organelle targeting for organelle crosstalk research

Colocalization coefficient data to review

Evidence Dimension	Subcellular localization specificity
Target Compound Data	ICy-OH: Specifically enriched in both mitochondria and lysosomes (dual organelle targeting) [1]
Comparator Or Baseline	I-HCy-Q: Mitochondria-only targeting via cationic moiety; generic NQO-1 probes: Released fluorophore shows cytoplasmic diffusion without specific organelle accumulation [2]
Quantified Difference	Qualitative evidence of dual (mitochondria + lysosome) vs. single (mitochondria) or no organelle targeting. Pearson's correlation coefficients for colocalization not accessible.
Conditions	Fluorescence colocalization microscopy in pancreatic cancer cell lines using MitoTracker and LysoTracker co-staining [1]

Why This Matters

Dual mitochondrial-lysosomal enrichment of ICy-OH provides a unique subcellular damage profile that distinguishes ICy-Q from mitochondria-only NQO-1 theranostic agents; this property is critical for researchers studying organelle crosstalk in pyroptosis or developing organelle-targeted cancer therapies.

• [1] Peng B, Chen G, Li Y, Zhang H, Shen J, Hou JT, Li Z. NQO-1 Enzyme-Activated NIR Theranostic Agent for Pancreatic Cancer. Analytical Chemistry. 2022 Aug 16;94(32):11159-11167. doi: 10.1021/acs.analchem.2c01189. View Source
• [2] Li Z, Feng Q, Hou J, Shen J. NQO1-activated multifunctional theranostic probe for imaging-guided mitochondria-targeted photodynamic therapy and boosting immunogenic cell death. Bioorganic Chemistry. 2024; 107021. doi: 10.1016/j.bioorg.2024.107021. View Source

Clinical Diagnostic Validation: ICy-Q Ex Vivo Imaging of Patient PC Tissue vs. Preclinical-Only NQO-1 Probes

ICy-Q has been validated for ex vivo fluorescence imaging of clinical pancreatic cancer tissue sections and solid tumors obtained from patients, demonstrating its suitability as a tool for rapid and accurate intraoperative pathological diagnosis [1]. This patient-tissue validation places ICy-Q at a higher translational readiness level compared to the majority of NQO-1-activatable probes, which have only been tested in cell lines or mouse xenograft models [2]. The ability to image clinical PC sections provides procurement justification for translational research laboratories and clinical pathology departments seeking enzyme-activatable diagnostic tools with demonstrated performance on human surgical specimens [1].

Ex Vivo Tissue Validation

Reported

Imaging demonstrated on human PC tissue sections and solid tumors; most probes limited to cell lines/xenografts

Supports translational research using human specimens

Sample numbers and imaging parameters to review

Evidence Dimension	Translational validation stage
Target Compound Data	ICy-Q: Demonstrated ex vivo imaging of clinical PC sections and patient solid tumors [1]
Comparator Or Baseline	Majority of NQO-1 fluorescent probes: Validated primarily in immortalized cancer cell lines (e.g., MIA PaCa-2, PANC-1) or murine xenograft models; clinical tissue data absent [2]
Quantified Difference	Qualitative translational advancement: ex vivo patient tissue validation present for ICy-Q vs. absent for most NQO-1 probes. Specific patient sample numbers and imaging parameters not accessible.
Conditions	Ex vivo fluorescence imaging of clinical PC sections; comparison to H&E pathological staining [1]

Why This Matters

Procurement decisions for translational or clinical pathology research applications should prioritize probes with demonstrated performance on human tissue specimens; ICy-Q's ex vivo patient-tissue validation reduces translational risk compared to probes only validated in cell culture or animal models.

• [1] Peng B, Chen G, Li Y, Zhang H, Shen J, Hou JT, Li Z. NQO-1 Enzyme-Activated NIR Theranostic Agent for Pancreatic Cancer. Analytical Chemistry. 2022 Aug 16;94(32):11159-11167. doi: 10.1021/acs.analchem.2c01189. View Source
• [2] Human NQO1 as a Selective Target for Anticancer Therapeutics and Tumor Imaging (Review). Cells. 2024 Jul 29. (Review summarizing NQO-1 probe landscape; notes that most probes lack clinical tissue validation). View Source

NQO-1 Cancer Selectivity: ICy-Q Exploits Pancreatic Cancer Enzyme Overexpression for Differential Cell Killing

ICy-Q's therapeutic selectivity relies on the well-established overexpression of NQO-1 in pancreatic cancer cells (up to 200-fold higher than normal tissues), which drives the specific reduction of ICy-Q to the cytotoxic ICy-OH within the tumor microenvironment [1][2]. This enzyme-dependent activation mechanism inherently limits off-target toxicity, as normal tissues with low NQO-1 expression do not efficiently convert the prodrug to its active form [1]. In contrast, conventional pancreatic cancer chemotherapeutics such as gemcitabine lack this enzymatic selectivity, distributing cytotoxicity broadly across NQO-1-positive and NQO-1-negative tissues alike [3]. While β-lapachone similarly exploits NQO-1 overexpression for activation, it lacks the fluorescence imaging capability that allows real-time confirmation of enzyme activity and drug distribution [2].

Enzyme-Selective Activation

Class-level

NQO-1 overexpression drives ICy-Q reduction; gemcitabine non-selective, β-lapachone lacks imaging

Enzyme-dependent activation model for selectivity studies

Selectivity index (IC50 normal vs cancer) to verify

Evidence Dimension	Cancer selectivity mechanism
Target Compound Data	ICy-Q: Selectively activated by NQO-1, which is overexpressed up to 200-fold in pancreatic cancer vs. normal tissue; selective PC cell death via pyroptosis [1]
Comparator Or Baseline	Gemcitabine: Non-selective nucleoside analog; β-lapachone: NQO-1-activated but induces apoptosis/necroptosis without imaging capability; NQO-1 overexpression data from literature [2][3]
Quantified Difference	NQO-1 overexpression in cancer: up to 200-fold vs. normal tissue (class-level data). ICy-Q's specific selectivity index (IC50 normal vs. cancer cells) not accessible.
Conditions	NQO-1 expression profiling in pancreatic cancer cell lines and clinical specimens; ICy-Q activation monitored by fluorescence turn-on at 705 nm [1]

Why This Matters

Enzyme-selective activation provides a built-in safety mechanism that broad-spectrum chemotherapeutics lack; for researchers developing pancreas-cancer-specific interventions, ICy-Q offers both a targeting strategy and a real-time readout of target engagement unavailable with non-theranostic agents.

• [1] Peng B, Chen G, Li Y, Zhang H, Shen J, Hou JT, Li Z. NQO-1 Enzyme-Activated NIR Theranostic Agent for Pancreatic Cancer. Analytical Chemistry. 2022 Aug 16;94(32):11159-11167. doi: 10.1021/acs.analchem.2c01189. View Source
• [2] Human NQO1 as a Selective Target for Anticancer Therapeutics and Tumor Imaging (Review). Cells. 2024 Jul 29. (Documents NQO1 overexpression up to 200-fold in various cancers including pancreatic). View Source
• [3] Burris HA 3rd, et al. Improvements in survival and clinical benefit with gemcitabine as first-line therapy for patients with advanced pancreas cancer: a randomized trial. J Clin Oncol. 1997. (Standard-of-care comparator for pancreatic cancer). View Source

Recommended Application Scenarios for ICy-Q Based on Verified Differentiation Evidence

Intraoperative Rapid Pathological Diagnosis of Pancreatic Cancer Surgical Margins

ICy-Q's demonstrated suitability for ex vivo imaging of clinical PC sections and patient solid tumors supports its use as a rapid diagnostic tool during pancreatic cancer surgery [1]. Unlike standard H&E frozen section analysis, which requires 20-30 minutes for processing, a fluorescence-based approach using ICy-Q could provide real-time NIR fluorescence contrast between NQO-1-overexpressing cancer tissue and NQO-1-low normal pancreas, potentially accelerating intraoperative margin assessment [1]. Procurement should prioritize ICy-Q over imaging-only NQO-1 probes or non-targeted NIR dyes (e.g., indocyanine green) when the intended use case requires both enzyme-specific cancer tissue identification and the archival compatibility of the stained tissue for subsequent pathological confirmation [1].

Pancreatic Cancer Research Requiring Simultaneous Target Engagement Monitoring and Pyroptosis Induction

Research programs investigating pyroptosis as a therapeutic strategy in pancreatic cancer can leverage ICy-Q's unique combination of NQO-1-dependent fluorescence activation and pyroptotic cell death [1]. The 705 nm NIR emission provides a direct real-time readout of NQO-1 enzyme activity and prodrug conversion, while the resulting ICy-OH accumulation in mitochondria and lysosomes triggers pyroptosis [1]. This dual capability eliminates the need for separate imaging and therapeutic agents, reducing experimental variability in co-administration studies. Laboratories currently using β-lapachone for NQO-1-mediated cytotoxicity or separate NQO-1 fluorescent probes for imaging should consider ICy-Q as a single-agent alternative that provides both functional readouts simultaneously [1][2].

Subcellular Organelle Damage Studies via Dual Mitochondrial-Lysosomal Targeting

Researchers studying organelle crosstalk in programmed cell death, particularly the interplay between mitochondrial dysfunction and lysosomal membrane permeabilization in pyroptosis execution, can utilize ICy-Q's demonstrated dual organelle enrichment [1]. The reduction product ICy-OH specifically accumulates in both mitochondria and lysosomes, enabling investigation of how simultaneous damage to these organelles amplifies cellular stress and commits pancreatic cancer cells to pyroptotic death [1]. This application benefits from ICy-Q's built-in fluorescence tracking capability, allowing correlation of subcellular localization with cell death kinetics in live-cell imaging experiments, a capability not provided by non-fluorescent NQO-1 substrates or single-organelle-targeted probes like I-HCy-Q [1][3].

Translational Development of Enzyme-Activatable Theranostic Agents for Clinical Pathology

ICy-Q serves as a validated reference compound for translational research programs developing next-generation enzyme-activatable theranostic agents for pancreatic cancer [1]. Its demonstrated ex vivo performance on patient-derived clinical PC sections and solid tumors establishes a translational benchmark against which new NQO-1-activatable probes can be compared [1]. Procurement by medicinal chemistry and translational oncology laboratories is warranted when the goal is to benchmark new compounds against a theranostic agent with proven human tissue imaging capability, rather than relying solely on cell-line or xenograft-validated probes that lack clinical specimen data [1].

Application

Selection Property

Validation Focus

Ex Vivo Pancreatic Tissue Imaging

Fluorescence activation specificity

Signal-to-background ratio verification

Pyroptosis Mechanism Research

Dual-mode theranostic readout

Cell death pathway validation

Organelle Crosstalk Studies

Mitochondrial/lysosomal dual targeting

Colocalization and organelle damage assays

Translational Probe Benchmarking

Human tissue imaging context

Comparative validation against existing probes

• [1] Peng B, Chen G, Li Y, Zhang H, Shen J, Hou JT, Li Z. NQO-1 Enzyme-Activated NIR Theranostic Agent for Pancreatic Cancer. Analytical Chemistry. 2022 Aug 16;94(32):11159-11167. doi: 10.1021/acs.analchem.2c01189. View Source
• [2] Pink JJ, et al. β-Lapachone-induced apoptosis is mediated by NQO1. (Representative NQO-1 therapeutic comparator without imaging function). View Source
• [3] Li Z, Feng Q, Hou J, Shen J. NQO1-activated multifunctional theranostic probe for imaging-guided mitochondria-targeted photodynamic therapy and boosting immunogenic cell death. Bioorganic Chemistry. 2024; 107021. doi: 10.1016/j.bioorg.2024.107021. View Source